Cas no 16942-88-4 (Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)-)

Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)- structure
16942-88-4 structure
Product Name:Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)-
CAS No:16942-88-4
MF:C8H9NO5S2
MW:263.290759801865
CID:96298
PubChem ID:2787044
Update Time:2025-04-18

Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)-
    • 2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)pentanedioic acid
    • AKOS016039326
    • 16942-88-4
    • NSC822327
    • Oprea1_785144
    • 2-(4-Oxo-2-thioxothiazolidin-3-yl)pentanedioic acid
    • Z56823731
    • C8H9NO5S2
    • NSC-822327
    • SBB015137
    • SR-01000496128
    • CBDivE_001690
    • 2-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)pentanedioic acid
    • DTXSID90383056
    • SCHEMBL6888295
    • SR-01000496128-1
    • 2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)pentanedioicacid
    • AKOS000271001
    • Oprea1_616460
    • Inchi: 1S/C8H9NO5S2/c10-5-3-16-8(15)9(5)4(7(13)14)1-2-6(11)12/h4H,1-3H2,(H,11,12)(H,13,14)
    • InChI Key: ONCPOKGRSJBOQM-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C1)=O)C(C(=O)O)CCC(=O)O)=S

Computed Properties

  • Exact Mass: 262.99227
  • Monoisotopic Mass: 262.99221473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 94.91
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